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Compound of Interest

2-Amino-5-bromo-4-
Compound Name: S
methoxynicotinonitrile

Cat. No.: B1294184

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 951884-75-6 Molecular Formula: C7HsBrN3O Molecular Weight: 228.05 g/mol

This document provides a comprehensive overview of the material safety data, handling
procedures, and physicochemical properties of 2-Amino-5-bromo-4-methoxynicotinonitrile.
The information is intended to support researchers, scientists, and professionals in drug
development in the safe handling and use of this compound. Due to the limited availability of a
complete, officially published Material Safety Data Sheet (MSDS) for this specific compound,
this guide consolidates available data from chemical suppliers and extrapolates from closely
related analogs. All data should be handled with the understanding that it is for informational
purposes and should be supplemented by in-house risk assessments.

Physicochemical and Safety Data

The following tables summarize the key quantitative data available for 2-Amino-5-bromo-4-
methoxynicotinonitrile.

Table 1: Chemical and Physical Properties[1]
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Property Value

IUPAC Name 2-amino-5-bromo-4-methoxynicotinonitrile
CAS Number 951884-75-6

Molecular Formula C7HeBrNsO

Molecular Weight 228.05

Appearance No data available

Solubility No data available

Storage Temperature Ambient Temperature[2]

Table 2: Hazard Identification and Safety Precautions[2]

Category Information

Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P271: Use only
Precautionary Statements outdoors or in a well-ventilated area.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Experimental Protocols

While specific experimental protocols for 2-Amino-5-bromo-4-methoxynicotinonitrile are not
readily available in the public domain, a general protocol for handling and disposal can be
established based on its known hazards.

General Handling and Storage Protocol
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Obijective: To outline the safe handling and storage procedures for 2-Amino-5-bromo-4-
methoxynicotinonitrile in a laboratory setting.

Materials:
¢ 2-Amino-5-bromo-4-methoxynicotinonitrile
o Appropriate Personal Protective Equipment (PPE):
o Nitrile gloves
o Safety goggles or face shield
o Laboratory coat
e Chemical fume hood
e Spatula and weighing paper
» Tightly sealed, labeled storage container
Procedure:

o Risk Assessment: Before handling, conduct a thorough risk assessment for the planned
experiment.

o Personal Protective Equipment: Always wear the specified PPE to prevent skin and eye
contact.

» Ventilation: Handle the compound in a certified chemical fume hood to avoid inhalation of
any dust or vapors.

e Weighing and Transfer:

o Carefully weigh the required amount of the compound on weighing paper using a clean
spatula.

o Avoid generating dust during transfer.
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o Transfer the compound to the reaction vessel inside the fume hood.

e Storage:
o Store the compound in a cool, dry, and well-ventilated area.
o Keep the container tightly sealed to prevent moisture ingress and contamination.[3]
o The compound should be stored at ambient temperature.[2]
e Spill Response:
o In case of a spill, evacuate the area and prevent dust dispersal.
o Wear appropriate PPE and gently sweep the solid material into a labeled waste container.
o Clean the spill area with a suitable solvent and decontaminate all equipment used.
e Waste Disposal:

o Dispose of waste material, including contaminated PPE and weighing paper, in a
designated hazardous waste container.

o All waste disposal must be in accordance with local, state, and federal regulations.

Proposed Synthesis of 2-Amino-5-bromo-4-
methoxynicotinonitrile

Disclaimer: The following is a proposed synthetic route based on the synthesis of structurally
similar compounds, specifically 2-Amino-5-bromo-4-methylpyridine. This protocol has not been
verified for 2-Amino-5-bromo-4-methoxynicotinonitrile and should be adapted and optimized
by qualified personnel.

Reaction Scheme:
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2-Amino-4-methoxynicotinonitrile

N-Bromosuccinimide (NBS) —> 2-Amino-5-bromo-4-methoxynicotinonitrile
Solvent (e.g., DMF)

Click to download full resolution via product page
Caption: Proposed synthesis of 2-Amino-5-bromo-4-methoxynicotinonitrile.

Objective: To synthesize 2-Amino-5-bromo-4-methoxynicotinonitrile via electrophilic
bromination of 2-Amino-4-methoxynicotinonitrile.

Materials:

e 2-Amino-4-methoxynicotinonitrile

e N-Bromosuccinimide (NBS)

¢ N,N-Dimethylformamide (DMF) or other suitable aprotic solvent
e Deionized water

» Acetonitrile

* Ice bath

o Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1294184?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294184?utm_src=pdf-body
https://www.benchchem.com/product/b1294184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Thin Layer Chromatography (TLC) apparatus
e Buchner funnel and filter paper
Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 2-Amino-4-methoxynicotinonitrile in DMF
under an inert atmosphere. Cool the solution in an ice bath.

o Brominating Agent Addition: In a separate flask, prepare a solution of NBS in DMF. Add the
NBS solution dropwise to the cooled solution of the starting material while maintaining a low

temperature.

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled
temperature (e.g., 20°C) for several hours. Monitor the reaction progress by TLC until the
starting material is consumed.

e Work-up: Upon completion, quench the reaction by pouring the mixture into water. This
should precipitate the crude product.

 Purification:
o Filter the solid using a Blchner funnel and wash thoroughly with water.

o Further purify the solid by washing with a suitable solvent like acetonitrile to remove

impurities.

o Filter the purified solid and dry it under vacuum to obtain the final product.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activity or signaling
pathways associated with 2-Amino-5-bromo-4-methoxynicotinonitrile. Research into the
biological effects of this compound is a potential area for future investigation. Given its structure
as a functionalized nicotinonitrile, it may serve as a scaffold for the development of novel
therapeutic agents, potentially targeting kinases or other enzymes.
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Workflow Diagrams

Disclaimer: As no specific experimental workflows or signaling pathways involving 2-Amino-5-
bromo-4-methoxynicotinonitrile have been identified in the literature, the following diagram
illustrates a general workflow for the safe handling and disposal of a hazardous chemical
compound, which is applicable to the substance in question.

Safe Handling Workflow Waste Disposal Workflow

Generate Waste

'

Wear Appropriate PPE Segregate Hazardous Waste
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'

Transfer to Reaction

'
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Click to download full resolution via product page

Caption: General workflow for safe handling and disposal of 2-Amino-5-bromo-4-
methoxynicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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